Cas no 39081-91-9 (2,5-dibromo-3,4-hexanedione)

• Product Name: 2,5-dibromo-3,4-hexanedione
• CAS No: 39081-91-9
• MF: C₆H₈Br₂O₂
• MW: 271.934520721436
• CID: 924248
• PubChem ID: 162361
• Update Time: 2025-04-19

2,5-dibromo-3,4-hexanedione Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-3,4-hexanedione
• 2,5-dibromohexane-3,4-dione
• 2,5-Dibrom-hexan-3,4-dion
• 2,5-dibromo-3,4-hexadione
• 2,5-dibromo-hexane-3,4-dione
• 3,4-Hexandione,2,5-dibromo
• 3,4-Hexanedione,2,5-dibromo
• AC1L4R5I
• AC1Q241P
• CTK1C4467
• EINECS 254-275-9
• 39081-91-9
• NS00057704
• InChI=1/C6H8Br2O2/c1-3(7)5(9)6(10)4(2)8/h3-4H,1-2H
• DTXSID70865941
• SCHEMBL11161122
• 3,4-Hexanedione, 2,5-dibromo-
• 2,5-DIBROMO-3,4-HEXANEDIONE, 95
• 3,4-Hexandione, 2,5-dibromo-

• Inchi： 1S/C6H8Br2O2/c1-3(7)5(9)6(10)4(2)8/h3-4H,1-2H3
• InChI Key： QISBUOBKMZFWRW-UHFFFAOYSA-N
• SMILES： BrC(C)C(C(C(C)Br)=O)=O

Computed Properties

• Exact Mass: 269.88900
• Monoisotopic Mass: 269.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.766 g/mL at 25 °C(lit.)
• Boiling Point: 101-103 °C/10 mmHg(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.512(lit.)
• PSA: 34.14000
• LogP: 1.69140

2,5-dibromo-3,4-hexanedione Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：